Cas no 176641-71-7 (Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester)
176641-71-7 structure
Product Name:Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester
CAS No:176641-71-7
MF:C11H14O4S
MW:242.291462421417
CID:2109232
Update Time:2023-08-04
Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- methyl 2,4-dimethyl-5-(methylsulfonyl)benzoate
- Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester
-
- Inchi: 1S/C11H14O4S/c1-7-5-8(2)10(16(4,13)14)6-9(7)11(12)15-3/h5-6H,1-4H3
- InChI Key: WDHSPEJIDYSKIC-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C(=O)OC)C(C)=CC=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 355
- Topological Polar Surface Area: 68.8
Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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